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Compound of Interest

Compound Name: c(phg-isoDGR-(NMe)k) TFA

Cat. No.: B8087016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
c(phg-isoDGR-(NMe)k) TFA is a potent and selective cyclic peptide ligand for α5β1 integrin,

with a reported IC50 of 2.9 nM.[1][2][3][4] Its high affinity and selectivity make it a valuable tool

for research in areas such as angiogenesis, tumor imaging, and targeted drug delivery.[5] This

document provides detailed application notes on the solubility and formulation of c(phg-
isoDGR-(NMe)k) TFA, along with protocols for its handling and use in research settings.

The trifluoroacetate (TFA) salt form is common for synthetic peptides, resulting from the

purification process using trifluoroacetic acid.[6][7] While TFA salts can enhance solubility, it is

important to be aware of potential biological effects of the TFA counter-ion in sensitive

applications.[6][7][8][9]

Physicochemical Properties
Property Value Reference

Molecular Formula C29H42F3N9O9 [1][5]

Molecular Weight 717.69 g/mol [5]

Appearance White to off-white solid [10]

Target α5β1 Integrin [1][5]
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Solubility Data
The solubility of c(phg-isoDGR-(NMe)k) TFA has been determined in various solvent systems.

The following table summarizes the available quantitative data. It is recommended to always

test solubility with a small amount of the peptide before dissolving the entire stock.[11]

Solvent System Concentration Observations Reference

In Vitro

Dimethyl Sulfoxide

(DMSO)

250 mg/mL (348.34

mM)

Ultrasonic treatment

may be needed. Use

freshly opened,

hygroscopic DMSO

for best results.

[10]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (2.90

mM)
Clear solution. [5]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.08 mg/mL (2.90

mM)
Clear solution. [5]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (2.90

mM)
Clear solution. [5]

Experimental Protocols
Protocol 1: General Peptide Solubility Assessment
This protocol outlines a general procedure for determining the solubility of c(phg-isoDGR-
(NMe)k) TFA in a solvent of choice.

Materials:

c(phg-isoDGR-(NMe)k) TFA
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Sterile, distilled water

Dimethyl Sulfoxide (DMSO)

0.1 M Acetic Acid

0.1 M Ammonium Bicarbonate

Vortex mixer

Sonicator bath

Procedure:

Initial Assessment: Before adding any solvent, analyze the peptide's amino acid sequence to

predict its general solubility characteristics (acidic, basic, or neutral).

Water as First Solvent: Attempt to dissolve a small, accurately weighed amount of the

peptide in sterile, distilled water.[12] Vortex the solution.

Sonication: If the peptide does not dissolve, sonicate the solution for 10-15 minutes. Observe

for any changes (e.g., clear solution, suspension, gel formation).

Adjusting pH:

If the peptide is predicted to be acidic, and it did not dissolve in water, try dissolving a

fresh sample in a small amount of 0.1 M ammonium bicarbonate, followed by dilution with

water.

If the peptide is predicted to be basic, and it did not dissolve in water, try dissolving a fresh

sample in a small amount of 0.1 M acetic acid, followed by dilution with water.

Organic Solvents: If the peptide remains insoluble, use an organic solvent like DMSO.[12]

[13] Start with a small volume of DMSO and then dilute with an aqueous buffer or saline to

the desired final concentration.

Observation: A peptide is considered dissolved if the solution is clear and free of visible

particulates.
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Caption: Workflow for assessing peptide solubility.
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Protocol 2: Preparation of an In Vivo Formulation
(DMSO/PEG300/Tween-80/Saline)
This protocol describes the preparation of a common vehicle for in vivo administration of poorly

water-soluble compounds.[5][14][15]

Materials:

c(phg-isoDGR-(NMe)k) TFA

DMSO, sterile

Polyethylene glycol 300 (PEG300), sterile

Tween-80 (Polysorbate 80), sterile

Saline (0.9% NaCl), sterile

Sterile conical tubes

Vortex mixer

Procedure:

Prepare Stock Solution: Prepare a concentrated stock solution of c(phg-isoDGR-(NMe)k)
TFA in DMSO (e.g., 20.8 mg/mL). Ensure the peptide is fully dissolved, using sonication if

necessary.

Sequential Addition: For a 1 mL final volume, add the components sequentially in the

following order, mixing thoroughly after each addition:

Add 400 µL of PEG300 to a sterile tube.

Add 100 µL of the DMSO stock solution to the PEG300 and mix well.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of sterile saline to bring the total volume to 1 mL.
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Final Observation: The final solution should be clear. If precipitation occurs, gentle warming

(to 37°C) and/or sonication can be used to aid dissolution.[15] It is recommended to prepare

this formulation fresh on the day of use.[10][15]

c(phg-isoDGR-(NMe)k) TFA
Stock Solution

(e.g., 20.8 mg/mL)
DMSO Mix

PEG300
Tween-80

Mix

Saline

Mix Final Formulation
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Caption: Sequential workflow for in vivo formulation.

Formulation Rationale
The development of a stable and effective formulation for peptide-based therapeutics is critical.

The provided in vivo formulations utilize a combination of excipients to overcome the poor

aqueous solubility of many peptides.

DMSO: A powerful aprotic solvent capable of dissolving a wide range of hydrophobic and

hydrophilic compounds. It is often used to create a concentrated stock solution.[16]

PEG300: A water-miscible co-solvent that helps to increase the solubility of the peptide in the

final aqueous formulation and prevent precipitation upon dilution in the bloodstream.[14][15]

Tween-80: A non-ionic surfactant and emulsifier that enhances solubility and stability of the

formulation.[15][17] It helps to create a stable emulsion, particularly in formulations

containing oils.[16]

SBE-β-CD (Sulfobutylether-β-cyclodextrin): A modified cyclodextrin used as a solubilizing

agent. It encapsulates the hydrophobic peptide within its cavity, increasing its apparent water
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solubility.

Corn Oil: A lipid-based vehicle used for subcutaneous or intramuscular injections, providing a

depot for sustained release.

Biological Context: α5β1 Integrin Signaling
c(phg-isoDGR-(NMe)k) TFA selectively targets the α5β1 integrin, a heterodimeric cell surface

receptor that mediates cell-extracellular matrix (ECM) adhesion, primarily to fibronectin.[18][19]

Upon ligand binding, α5β1 integrin activates complex intracellular signaling cascades ("outside-

in" signaling) that regulate crucial cellular processes.[18][19][20]

Key downstream signaling pathways activated by α5β1 integrin include:

Focal Adhesion Kinase (FAK) / Src Family Kinases (SFKs): This is a central pathway that,

upon activation, recruits other signaling molecules.[20]

Phosphoinositide 3-kinase (PI3K) / Akt Pathway: This pathway is critical for cell survival,

proliferation, and growth.[21]

Mitogen-activated Protein Kinase (MAPK) / Extracellular signal-regulated kinase (ERK)

Pathway: This cascade is involved in cell proliferation, differentiation, and migration.[19]

NF-κB Pathway: This pathway plays a significant role in inflammation and angiogenesis.[22]

These pathways collectively influence cell adhesion, migration, proliferation, and survival,

making α5β1 a key player in both normal physiological processes and diseases like cancer.[19]

[21]
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Caption: Simplified α5β1 integrin signaling pathway.

Storage and Stability
Lyophilized Powder: Store at -20°C, sealed and protected from moisture.[5]

Stock Solutions (in solvent): Aliquot and store at -80°C for up to 6 months or at -20°C for up

to 1 month.[10] Avoid repeated freeze-thaw cycles.[10]

In Vivo Formulations: It is strongly recommended to prepare these solutions fresh on the day

of use.[15]

Disclaimer: This document is for research use only and is not intended for medical or

diagnostic purposes. The information provided is based on publicly available data and should
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be used as a guide. Researchers should independently validate these protocols for their

specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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